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Compound of Interest

Compound Name: Carbon tetrabromide

Cat. No.: B125887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparative analysis of the physicochemical

properties of carbon tetrahalides (CX₄, where X = F, Cl, Br, I). The document summarizes key

quantitative data, outlines experimental protocols for their determination, and visualizes

important trends to facilitate a deeper understanding of these fundamental chemical

compounds.

Core Properties of Carbon Tetrahalides
The carbon tetrahalides are a class of organic compounds in which a central carbon atom is

bonded to four halogen atoms. They share a tetrahedral geometry, but their physical and

chemical properties vary significantly as the halogen atom changes down Group 17 of the

periodic table.

Physical Properties
The physical state and volatility of the carbon tetrahalides are directly influenced by the

increasing size and mass of the halogen atoms, which lead to stronger intermolecular van der

Waals forces. Carbon tetrafluoride is a gas at standard conditions, carbon tetrachloride is a

volatile liquid, while carbon tetrabromide and carbon tetraiodide are solids.[1]
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Property
Carbon
Tetrafluoride
(CF₄)

Carbon
Tetrachloride
(CCl₄)

Carbon
Tetrabromide
(CBr₄)

Carbon
Tetraiodide
(CI₄)

Molar Mass (

g/mol )
88.00 153.82 331.63 519.63

Physical State

(at 25°C, 1 atm)
Gas Liquid Solid Solid

Melting Point

(°C)
-183.6[2] -22.9 94.5[3] 171

Boiling Point (°C) -127.8[2] 76.7

189.7

(decomposes)[3]

[4]

Decomposes

Density
3.72 g/L (gas at

15°C)[2][5]

1.594 g/cm³

(liquid at 20°C)

3.42 g/cm³ (solid)

[3][6][7][8]

4.32 g/mL (solid)

[9]

Bonding Properties
All carbon tetrahalides exhibit a tetrahedral molecular geometry with bond angles of

approximately 109.5°. The primary differentiator in their bonding characteristics is the C-X bond

length and its corresponding dissociation energy. As the atomic radius of the halogen increases

down the group, the C-X bond length increases, and the bond becomes weaker.
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Property
Carbon
Tetrafluoride
(CF₄)

Carbon
Tetrachloride
(CCl₄)

Carbon
Tetrabromide
(CBr₄)

Carbon
Tetraiodide
(CI₄)

C-X Bond Length

(Å)
1.32 1.77 1.94[4] 2.15

C-X Bond

Dissociation

Energy (kJ/mol)

515[2] 327 235[10] 213-234[9]

Molecular

Geometry
Tetrahedral Tetrahedral Tetrahedral Tetrahedral

Bond Angles (X-

C-X)
~109.5° ~109.5° ~109.5° ~109.5°

Solubility
The solubility of carbon tetrahalides is governed by the principle of "like dissolves like." Due to

their nonpolar nature, they are generally insoluble or only slightly soluble in polar solvents like

water, but readily soluble in nonpolar organic solvents.

Property
Carbon
Tetrafluoride
(CF₄)

Carbon
Tetrachloride
(CCl₄)

Carbon
Tetrabromide
(CBr₄)

Carbon
Tetraiodide
(CI₄)

Solubility in

Water

Very slightly

soluble (~20

mg/L)[2]

Insoluble (0.8 g/L

at 20°C)[11]
Insoluble[6][12] Decomposes

Solubility in

Organic Solvents

(e.g., Benzene,

Ethanol)

Soluble[2] Soluble[11][13]

Soluble in

benzene,

ethanol, and

chloroform[4][12]

[14]

Soluble

Experimental Protocols
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The determination of the physicochemical properties of carbon tetrahalides relies on a variety

of well-established experimental techniques.

Determination of Melting and Boiling Points
Melting Point: The capillary method is a standard technique for determining the melting point of

solid compounds like CBr₄ and CI₄. A small, powdered sample is packed into a capillary tube

and heated in a calibrated apparatus. The temperature range from the first appearance of liquid

to the complete melting of the solid is recorded as the melting point.

Boiling Point: For liquids like CCl₄, the boiling point is determined by heating the liquid in a

distillation apparatus. The temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure, and the liquid actively boils, is recorded. For gases like

CF₄, the boiling point is determined at cryogenic temperatures by measuring the temperature at

which the liquid and gas phases are in equilibrium.

Determination of Bond Lengths and Angles
Gas-Phase Electron Diffraction (GED): This is a primary method for determining the precise

molecular structure of volatile compounds like the carbon tetrahalides in the gas phase. A

beam of high-energy electrons is diffracted by the molecules, and the resulting diffraction

pattern is analyzed to determine the interatomic distances (bond lengths) and bond angles.

X-ray Crystallography: For solid carbon tetrahalides (CBr₄ and CI₄), single-crystal X-ray

diffraction is the most powerful technique for determining their molecular structure. X-rays are

diffracted by the electrons of the atoms in a crystal lattice, and the diffraction pattern provides

detailed information about the atomic positions, from which bond lengths and angles can be

calculated with high precision.

Determination of Bond Dissociation Energies
Bond dissociation energies are typically determined indirectly through thermochemical

calculations or spectroscopic methods. One common approach involves measuring the

enthalpy of formation of the tetrahalide and the corresponding radicals. The bond dissociation

energy can then be calculated using Hess's law. Spectroscopic techniques can also be used to

determine the energy required to break a specific bond by observing the absorption of light at

specific wavelengths.
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Determination of Solubility
The solubility of a carbon tetrahalide in a specific solvent is determined by preparing a

saturated solution at a given temperature. A known volume of the saturated solution is then

taken, the solvent is evaporated, and the mass of the remaining solute is measured. This

allows for the calculation of the solubility in terms of grams per liter or other concentration units.

For sparingly soluble compounds, spectroscopic methods can be used to determine the

concentration of the dissolved solute.

Visualization of Trends
The following diagrams, generated using the DOT language, illustrate the key periodic trends

observed in the properties of carbon tetrahalides.

CF₄ (1.32 Å) CCl₄ (1.77 Å)Increasing Atomic Radius CBr₄ (1.94 Å)Increasing Atomic Radius CI₄ (2.15 Å)Increasing Atomic Radius

CF₄ (515 kJ/mol) CCl₄ (327 kJ/mol)Decreasing Electronegativity CBr₄ (235 kJ/mol)Decreasing Electronegativity CI₄ (~224 kJ/mol)Decreasing Electronegativity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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